Cas no 1379860-95-3 (3-(3,5-dibromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3,5-dibromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1379860-95-3
• MF: C₂₄H₁₉Br₂NO₄
• MW: 545.219965219498
• CID: 5919943
• PubChem ID: 165916572
• Update Time: 2025-05-21

3-(3,5-dibromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dibromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 1379860-95-3
• 3-(3,5-dibromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1725153

• Inchi： 1S/C24H19Br2NO4/c25-15-9-14(10-16(26)12-15)11-22(23(28)29)27-24(30)31-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,12,21-22H,11,13H2,(H,27,30)(H,28,29)
• InChI Key： RTHHENSCBKTYDA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Br

Computed Properties

• Exact Mass: 544.96603g/mol
• Monoisotopic Mass: 542.96808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(3,5-dibromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(3,5-dibromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1379860-95-3)

3-(3,5-dibromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, also known by its CAS number 1379860-95-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dibromophenyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The dibromophenyl moiety in this compound is particularly noteworthy due to its potential for enhancing the biological activity and selectivity of drug candidates. Bromine atoms are known to influence the electronic and steric properties of molecules, often leading to improved binding affinities and pharmacological profiles. This feature is particularly relevant in the design of drugs targeting specific receptors or enzymes.

The Fmoc protecting group, on the other hand, is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids. The presence of this group in 3-(3,5-dibromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid makes it an excellent starting material for the synthesis of peptides and peptidomimetics, which are crucial in the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of 3-(3,5-dibromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study, researchers at the University of California, San Francisco, explored the use of 3-(3,5-dibromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid as a scaffold for developing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their disruption can lead to various diseases. The study found that compounds derived from this scaffold showed high selectivity and efficacy in inhibiting specific PPIs involved in cancer progression.

The synthetic versatility of 3-(3,5-dibromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also been leveraged in the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. This approach can improve drug delivery, reduce side effects, and enhance therapeutic outcomes. A recent publication in the European Journal of Medicinal Chemistry reported the successful synthesis and evaluation of prodrugs based on this compound, which showed improved pharmacokinetic properties compared to their parent compounds.

Beyond its pharmaceutical applications, 3-(3,5-dibromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also found use in materials science. The unique electronic properties of the dibromophenyl and Fmoc groups make this compound suitable for applications in organic electronics and photovoltaics. Researchers at Stanford University have reported the use of this compound as a building block for organic semiconductors with enhanced charge transport properties.

In conclusion, 3-(3,5-dibromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1379860-95-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and synthetic versatility make it an invaluable tool for scientists working on the development of new drugs and advanced materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific disciplines.